Cas no 946229-40-9 (3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 946229-40-9
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6456719
• PubChem ID: 16879769
• Update Time: 2025-10-16

3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• 946229-40-9
• AKOS024487625
• 3-methyl-N-(4-(4-propoxyphenyl)thiazol-2-yl)isoxazole-5-carboxamide
• F5002-0183
• 3-methyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H17N3O3S/c1-3-8-22-13-6-4-12(5-7-13)14-10-24-17(18-14)19-16(21)15-9-11(2)20-23-15/h4-7,9-10H,3,8H2,1-2H3,(H,18,19,21)
• InChI Key： DSNARMVXOYSPAG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCCC)N=C1NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Additional information on 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

3-Methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946229-40-9): A Comprehensive Overview

3-Methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946229-40-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, an oxazole ring, and a propoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide is particularly noteworthy due to its intricate arrangement of functional groups. The thiazole ring, known for its biological activity and stability, is linked to an oxazole ring through a methyl group. The propoxyphenyl substituent further enhances the compound's lipophilicity and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide is its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These pathways are known to play crucial roles in cell survival and proliferation, making them attractive targets for cancer therapy.

In addition to its anti-inflammatory and anticancer properties, 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides. This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-(4-propoxyphenyl)thiazolium salt with 5-chloromethyl oxazole in the presence of a base. This method has been shown to produce high yields of the desired compound with minimal side products. The purity of the synthesized compound can be further enhanced through recrystallization or chromatographic techniques.

The safety profile of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity in both in vitro and in vivo models. However, further studies are needed to fully assess its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-methyl-N-4-(4-propoxyphenyl)-1,3-thiazol-2-yl-1,2-o xazole -5-carboxamide in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are expected to provide valuable insights into the potential clinical benefits of this compound.

In conclusion, 3-methyl-N - 4 -( 4 -prop oxy phen yl ) - 1 , 3 -thia z ol - 2 - yl - 1 , 2 - ox az ole - 5 - car box amide (CAS No. 946229 - 40 - 9) represents a promising candidate for drug development due to its diverse pharmacological properties and favorable safety profile. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable therapeutic agent in various medical fields.